Cas no 141929-43-3 (1-{2-2-(trifluoromethyl)phenylethyl}piperazine)
141929-43-3 structure
Product Name:1-{2-2-(trifluoromethyl)phenylethyl}piperazine
CAS No:141929-43-3
MF:C13H17F3N2
MW:258.282693624496
MDL:MFCD05669060
CID:1313819
PubChem ID:3023325
Update Time:2025-04-20
1-{2-2-(trifluoromethyl)phenylethyl}piperazine Chemical and Physical Properties
Names and Identifiers
-
- Piperazine, 1-[2-[2-(trifluoromethyl)phenyl]ethyl]-
- 1-[2-[2-(trifluoromethyl)phenyl]ethyl]piperazine
- 1-{2-2-(trifluoromethyl)phenylethyl}piperazine
- DTXSID70388569
- AKOS015994116
- MLS001195628
- HMS2850F13
- 141929-43-3
- 1-{2-[2-(trifluoromethyl)phenyl]ethyl}piperazine
- MS-0174
- 1-[2-(trifluoromethyl)phenethyl]piperazine
- 4(2-trifluoromethylphenethyl) piperazine
- EN300-1930856
- CHEMBL1716689
- SR-01000307649
- SR-01000307649-1
- SMR000550790
- SCHEMBL2955628
- MFCD05669060
- NCGC00246567-01
-
- MDL: MFCD05669060
- Inchi: 1S/C13H17F3N2/c14-13(15,16)12-4-2-1-3-11(12)5-8-18-9-6-17-7-10-18/h1-4,17H,5-10H2
- InChI Key: PQDBRNHOQMVKBC-UHFFFAOYSA-N
- SMILES: FC(C1C=CC=CC=1CCN1CCNCC1)(F)F
Computed Properties
- Exact Mass: 258.13451
- Monoisotopic Mass: 258.134
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 249
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 15.3Ų
Experimental Properties
- PSA: 15.27
1-{2-2-(trifluoromethyl)phenylethyl}piperazine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Key Organics Ltd | MS-0174-1MG |
1-[2-(trifluoromethyl)phenethyl]piperazine |
141929-43-3 | >90% | 1mg |
£37.00 | 2025-02-08 | |
| Key Organics Ltd | MS-0174-5MG |
1-[2-(trifluoromethyl)phenethyl]piperazine |
141929-43-3 | >90% | 5mg |
£46.00 | 2025-02-08 | |
| Key Organics Ltd | MS-0174-10MG |
1-[2-(trifluoromethyl)phenethyl]piperazine |
141929-43-3 | >90% | 10mg |
£63.00 | 2025-02-08 | |
| Key Organics Ltd | MS-0174-20MG |
1-[2-(trifluoromethyl)phenethyl]piperazine |
141929-43-3 | >90% | 20mg |
£76.00 | 2023-04-20 | |
| Key Organics Ltd | MS-0174-50MG |
1-[2-(trifluoromethyl)phenethyl]piperazine |
141929-43-3 | >90% | 50mg |
£102.00 | 2025-02-08 | |
| Key Organics Ltd | MS-0174-100MG |
1-[2-(trifluoromethyl)phenethyl]piperazine |
141929-43-3 | >90% | 100mg |
£146.00 | 2025-02-08 | |
| Enamine | EN300-1930856-1g |
1-{2-[2-(trifluoromethyl)phenyl]ethyl}piperazine |
141929-43-3 | 1g |
$699.0 | 2023-09-17 | ||
| Enamine | EN300-1930856-5g |
1-{2-[2-(trifluoromethyl)phenyl]ethyl}piperazine |
141929-43-3 | 5g |
$2028.0 | 2023-09-17 | ||
| Enamine | EN300-1930856-10g |
1-{2-[2-(trifluoromethyl)phenyl]ethyl}piperazine |
141929-43-3 | 10g |
$3007.0 | 2023-09-17 | ||
| Enamine | EN300-1930856-0.05g |
1-{2-[2-(trifluoromethyl)phenyl]ethyl}piperazine |
141929-43-3 | 0.05g |
$587.0 | 2023-09-17 |
1-{2-2-(trifluoromethyl)phenylethyl}piperazine Related Literature
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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